Cas no 5424-72-6 ( )

• Product name: &nbsp
• CAS No: 5424-72-6
• MF: C₁₉H₂₂O₄
• MW: 314.37558
• CID: 940230
• PubChem ID: 224039

  Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-2-(4-methoxyphenyl)pentanoic acid
• 3-(3-Methoxy-phenyl)-2-(4-methoxy-phenyl)-valeriansaeure
• 3-(3-methoxy-phenyl)-2-(4-methoxy-phenyl)-valeric acid
• AC1L5D02
• AC1Q5RSS
• AG-K-03700
• AR-1E6637
• CTK5A0163
• NSC12264
• 5424-72-6
• NSC-12264
• DTXSID30279323
•  

• Inchi： InChI=1S/C19H22O4/c1-4-17(14-6-5-7-16(12-14)23-3)18(19(20)21)13-8-10-15(22-2)11-9-13/h5-12,17-18H,4H2,1-3H3,(H,20,21)
• InChI Key： YSWXNSSNXKEMCA-UHFFFAOYSA-N
• SMILES： CCC(C1=CC(=CC=C1)OC)C(C2=CC=C(C=C2)OC)C(=O)O

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 436.4°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.557
• PSA: 55.76
• LogP: 4.06580